Cas no 1639296-23-3 (5-Bromothieno[3,2-b]pyridine-2-carboxylic acid)

5-Bromothieno[3,2-b]pyridine-2-carboxylic acid structure
1639296-23-3 structure
Product Name:5-Bromothieno[3,2-b]pyridine-2-carboxylic acid
CAS No:1639296-23-3
MF:C8H4BrNO2S
MW:258.091859817505
CID:6941436
PubChem ID:84019005
Update Time:2025-05-08

5-Bromothieno[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DB-168945
    • 5-bromothieno[3,2-b]pyridine-2-carboxylic acid
    • SCHEMBL16395924
    • 1639296-23-3
    • 5-Bromothieno[3,2-b]pyridine-2-carboxylic acid
    • Inchi: 1S/C8H4BrNO2S/c9-7-2-1-5-4(10-7)3-6(13-5)8(11)12/h1-3H,(H,11,12)
    • InChI Key: ZCJKGGJARGAAMY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=C(C(=O)O)S2)N=1

Computed Properties

  • Exact Mass: 256.91461Da
  • Monoisotopic Mass: 256.91461Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.4Ų
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